Cas no 58549-94-3 (3-Chloro-2-(chloromethyl)-5-methylpyrazine)

• Product Name: 3-Chloro-2-(chloromethyl)-5-methylpyrazine
• CAS No: 58549-94-3
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• CID: 4823494
• Update Time: 2026-02-27

3-Chloro-2-(chloromethyl)-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(chloromethyl)-5-methylpyrazine
• 3-Chloro-2-(chloromethyl)-5-methylpyrazine

• Inchi： 1S/C6H6Cl2N2/c1-4-3-9-5(2-7)6(8)10-4/h3H,2H2,1H3
• InChI Key： GNCDCRCHAYSDMI-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Additional information on 3-Chloro-2-(chloromethyl)-5-methylpyrazine

Research Brief on 3-Chloro-2-(chloromethyl)-5-methylpyrazine (CAS: 58549-94-3) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-2-(chloromethyl)-5-methylpyrazine (CAS: 58549-94-3) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This heterocyclic pyrazine derivative exhibits unique structural features that make it valuable for synthesizing biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its role as a key intermediate in the synthesis of complex pharmaceutical compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 58549-94-3 as a core scaffold, modifying its reactive chloromethyl group to create potent and selective inhibitors with improved pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the compound's potential in autoimmune disease and cancer therapeutics.

In antimicrobial research, a team at the University of Cambridge recently (2024) investigated derivatives of 3-Chloro-2-(chloromethyl)-5-methylpyrazine against multidrug-resistant bacterial strains. The compound's ability to penetrate bacterial membranes and interfere with quorum sensing mechanisms showed particular promise against Pseudomonas aeruginosa and Staphylococcus aureus. These findings were published in ACS Infectious Diseases, suggesting new avenues for combating antibiotic resistance.

From a chemical synthesis perspective, advances in green chemistry approaches have been applied to the production of 58549-94-3. A 2024 Nature Communications paper detailed a novel catalytic system using palladium nanoparticles that improved the yield of this intermediate by 35% while reducing hazardous waste generation. This development addresses both economic and environmental concerns in pharmaceutical manufacturing.

The compound's safety profile has also been recently evaluated through computational toxicology studies. Molecular dynamics simulations published in Chemical Research in Toxicology (2023) predicted low hepatotoxicity risk for 3-Chloro-2-(chloromethyl)-5-methylpyrazine derivatives, though researchers noted the need for careful control of reaction byproducts during synthesis. These findings support its continued use in drug discovery pipelines.

Looking forward, the unique reactivity pattern of 58549-94-3 positions it as a valuable tool for fragment-based drug discovery. Several pharmaceutical companies have included this compound in their screening libraries, and recent patent applications suggest growing commercial interest. The combination of its synthetic accessibility and biological relevance ensures that 3-Chloro-2-(chloromethyl)-5-methylpyrazine will remain an important focus of chemical biology research in coming years.